Dimethylaminoacrylonitrile
Overview
Description
Dimethylaminoacrylonitrile is a useful research compound. Its molecular formula is C5H8N2 and its molecular weight is 96.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Polyacrylonitrile Copolymers : A study by Grabchev and Bojinov (2000) explored the synthesis and characterization of fluorescent polyacrylonitrile copolymers using polymerisable fluorescent dyes, including those related to acrylonitrile. These copolymers have potential applications in creating fluorescent materials with specific properties (Grabchev & Bojinov, 2000).
Polymerization of Acrylonitrile : Billingham, Boxall, and Jenkins (1972) investigated the polymerization of acrylonitrile, a process relevant in the production of plastics and fibers. Their study focused on the kinetics of this polymerization initiated by organometallic compounds (Billingham, Boxall, & Jenkins, 1972).
Water-Soluble Polymers and Drug Delivery Systems : Research by Zhang, Xia, and Matyjaszewski (1998) highlighted the use of Poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA) in environmental protection and potential applications in drug delivery systems due to its temperature-sensitive solubility in water (Zhang, Xia, & Matyjaszewski, 1998).
Carbon Fiber Production : Chen and Harrison (2002) explored the modification of polyacrylonitrile-based carbon fibers using post-spinning plasticization and stretching in dimethyl formamide (DMF). Their findings suggest potential improvements in the properties of carbon fibers, which are crucial in various industrial applications (Chen & Harrison, 2002).
Catalysis in Chemical Synthesis : A study by Zhen, Lin, Wang, and Tao (2014) demonstrated the use of a DMAP functionalized polyacrylonitrile fiber catalyst in efficiently catalyzing three-component condensation reactions. This catalyst exhibited excellent catalytic activities in water and methanol, showcasing its potential in chemical synthesis (Zhen, Lin, Wang, & Tao, 2014).
Membrane Technology : Sun, Su, Ma, Wang, and Jiang (2006) developed a random copolymer poly((2-dimethylamino ethyl methacrylate)-acrylonitrile) for use in ultrafiltration membranes. These membranes showed reduced fouling, indicating potential applications in water treatment and filtration (Sun, Su, Ma, Wang, & Jiang, 2006).
Pharmaceutical and Medical Applications : Research on the use of dimethyl sulfoxide, a related compound, in the treatment of various genitourinary disorders was presented by Persky and Stewart (1967). This highlights potential medical applications of compounds related to dimethylaminoacrylonitrile (Persky & Stewart, 1967).
properties
IUPAC Name |
2-(dimethylamino)prop-2-enenitrile | |
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InChI |
InChI=1S/C5H8N2/c1-5(4-6)7(2)3/h1H2,2-3H3 | |
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InChI Key |
CRNHLPZBBWBNDN-UHFFFAOYSA-N | |
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Canonical SMILES |
CN(C)C(=C)C#N | |
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Molecular Formula |
C5H8N2 | |
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Molecular Weight |
96.13 g/mol | |
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Product Name |
Dimethylaminoacrylonitrile |
Retrosynthesis Analysis
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